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Compound of Interest

1,2-dimethoxy-4-(2-
Compound Name: ,
nitroethenyl)benzene

Cat. No.: B1346141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential biological significance of 1,2-dimethoxy-4-(2-nitroethenyl)benzene.
The information is curated for professionals in the fields of chemical research and drug
development.

Molecular Structure and Properties

1,2-Dimethoxy-4-(2-nitroethenyl)benzene, also known as 3,4-dimethoxy-B-nitrostyrene, is an
organic compound with the chemical formula C10H11NOa. It is a yellow crystalline powder.[1]
The molecule consists of a benzene ring substituted with two methoxy groups at positions 1
and 2, and a 2-nitroethenyl group at position 4. The nitroethenyl group is in the trans or (E)
configuration, which is the more thermodynamically stable isomer.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 1,2-dimethoxy-4-(2-
nitroethenyl)benzene.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1346141?utm_src=pdf-interest
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.mdpi.com/2218-0532/88/3/37
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/product/b1346141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C10H11NOa4 [1112113114]
Molecular Weight 209.20 g/mol [1][4]

CAS Number 4230-93-7 [11[2]
Appearance Yellow crystal or powder [1]

Melting Point 140 °C [1][2]

Boiling Point 343.9 £ 27.0 °C (Predicted) [1112]

Density ~1.197 g/cm?3 (Predicted) [2]

H NMR (DMSO-ds, 400 MHZz)

5 =3.82 (s, 3H, OCHs), 3.83
(s, 3H, OCHs), 7.06 (d, J=8.3
Hz, 1H, ArH), 7.43 (dd, J=1.8,
8.3 Hz, 1H, ArH), 7.49 (d,
J=1.8 Hz, 1H, ArH), 8.07 (d,
J=13.5 Hz, 1H, =CH), 8.21 (d,
J=13.5 Hz, 1H, =CH)

13C NMR (DMSO-ds, 100.6
MHz)

0 =56.2 (OCHs), 56.3 (OCH3),
111.8 (ArCH), 112.2 (ArCH),
123.4 (Cipso), 126.1 (ArCH),
136.4 (=CH), 140.3 (=CH),
149.7 (Cipso), 153.0 (Cipso)

Infrared (IR) Spectroscopy

Strong asymmetric and
symmetric NO2 stretches at
~1520 cm~* and ~1350 cm™1
respectively. C=C stretching of
the nitroethenyl group near
1600 cm~1.

Mass Spectrometry (MS)

Molecular ion peak (M+) at m/z
209, consistent with the

molecular formula.
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Synthesis of 1,2-Dimethoxy-4-(2-
nitroethenyl)benzene

The primary method for synthesizing 1,2-dimethoxy-4-(2-nitroethenyl)benzene is the Henry
reaction, a base-catalyzed condensation between an aldehyde and a nitroalkane.[5] In this
case, 3,4-dimethoxybenzaldehyde (veratraldehyde) is reacted with nitromethane.

3,4-Dimethoxybenzaldehyde

Nitromethane

Ammonium Acetate
(Catalyst)

Henry Reaction
(Nitroaldol Condensation)

1,2-Dimethoxy-4-(2-nitroethenyl)benzene

Glacial Acetic Acid
(Solvent)

Click to download full resolution via product page
Fig. 1: Synthesis of 1,2-dimethoxy-4-(2-nitroethenyl)benzene.

Experimental Protocol: Henry Reaction

The following protocol is adapted from a documented synthesis of 3,4-dimethoxy-[3-

nitrostyrene.[1]
Materials:

e 3,4-dimethoxybenzaldehyde (2.29 g, 14 mmol)
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» Nitromethane (15.96 g, 256 mmol)

e Ammonium acetate (3.70 g, 48 mmol)
o Glacial acetic acid (5 mL)

Procedure:

o A mixture of 3,4-dimethoxybenzaldehyde, nitromethane, and ammonium acetate is prepared
in glacial acetic acid.

e The reaction mixture is stirred, likely with heating, until the reaction is complete. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Upon completion, the product is isolated. This may involve pouring the reaction mixture into
water to precipitate the solid product.

e The crude product is collected by filtration and washed with water.

 Purification is achieved by recrystallization from a suitable solvent, such as ethanol, to yield
light yellow crystals.[1]

Biological Activity and Signaling Pathways

B-nitrostyrene derivatives are known to possess a range of biological activities, including
antimicrobial and anticancer effects.[6][7] While 1,2-dimethoxy-4-(2-nitroethenyl)benzene
itself is often utilized as a synthetic intermediate in the pharmaceutical industry, its derivatives
have been investigated for specific biological targets.[3]

Potential as a PTP1B Inhibitor

A notable area of research is the investigation of 3,4-dimethoxy-p-nitrostyrene derivatives as
potential inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B).[1] PTP1B is a key negative
regulator of the insulin signaling pathway.[1] Inhibition of PTP1B can enhance insulin sensitivity,
making it a therapeutic target for type 2 diabetes.[1] Molecular docking studies suggest that
these compounds can bind to the active site of PTP1B, interacting with key amino acid
residues.[1]
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Fig. 2: Potential role of 1,2-dimethoxy-4-(2-nitroethenyl)benzene derivatives in PTP1B
signaling.

Antimicrobial Activity

Derivatives of 3,4-dimethoxy-f3-nitrostyrene have also demonstrated potential antifungal
activity, particularly against Candida albicans.[1] The proposed mechanism may involve the
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inhibition of tyrosine phosphatases in the fungal cells, thereby disrupting essential cellular
processes such as cell wall synthesis and stress response.[1]

Experimental Workflows

The investigation of 1,2-dimethoxy-4-(2-nitroethenyl)benzene and its derivatives typically
follows a structured workflow from synthesis to biological evaluation.

Synthesis of

1,2-Dimethoxy-4-(2-nitroethenyl)benzene
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Purification
(e.g., Recrystallization)

Structural Characterization
(NMR, IR, MS)

Biological Screening
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Mechanism of Action Studies
(e.g., Enzyme Inhibition Assays,
Molecular Docking)
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Fig. 3: General experimental workflow for the study of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene derivatives.

Conclusion
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1,2-Dimethoxy-4-(2-nitroethenyl)benzene is a versatile organic compound with a well-
established synthetic route. While it is a valuable building block for more complex molecules, its
core structure is also associated with significant biological activities. The potential for its
derivatives to act as enzyme inhibitors, particularly against PTP1B, highlights its relevance in
drug discovery and development. Further research into the specific mechanisms of action and
structure-activity relationships of this class of compounds is warranted to fully explore their
therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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